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Compound of Interest

Compound Name: Trioctylaluminum

Cat. No.: B093873 Get Quote

Application Notes and Protocols for
Trioctylaluminum Solution
For Researchers, Scientists, and Drug Development Professionals

Introduction
Trioctylaluminum (TOA) is a versatile organoaluminum compound widely employed in

chemical synthesis. It serves as a crucial component in Ziegler-Natta catalyst systems for olefin

polymerization and as a potent alkylating, reducing, and metalating agent in various organic

reactions.[1][2] Its utility is underscored by its pyrophoric nature and high reactivity towards

water and air, necessitating stringent safety measures and specialized handling procedures in

a laboratory setting.[3][4] These application notes provide detailed protocols for the safe

handling, storage, and use of trioctylaluminum solutions, ensuring operational safety and

experimental success.

Physical and Chemical Properties
A comprehensive understanding of the physicochemical properties of trioctylaluminum is

essential for its safe and effective use.
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Property Value Reference(s)

Molecular Formula C₂₄H₅₁Al [5]

Molecular Weight 366.64 g/mol [2][6]

Appearance Colorless to pale yellow liquid [3][6]

Density 0.701 g/mL at 25 °C [2][5][7]

Boiling Point 120-125 °C at 0.1 mmHg [6]

Melting Point < -40 °C [6]

Flash Point -21 °C (-5.8 °F) (closed cup) [8]

Vapor Pressure < 0.1 mmHg (neat) [6]

Solubility

Soluble in non-polar organic

solvents. Reacts violently with

water.

[6]

Thermal Decomposition Decomposes at >240 °C [6]

Safety Precautions and Personal Protective
Equipment (PPE)
Trioctylaluminum solution is highly flammable and pyrophoric, igniting spontaneously on

contact with air. It also reacts violently with water, releasing flammable gases.[9][10] Severe

skin and eye burns can result from contact.[6] Therefore, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
All personnel handling trioctylaluminum solution must wear the following PPE:

Eye Protection: Chemical splash goggles and a full-face shield are required.[6]

Skin Protection: A flame-retardant lab coat (e.g., Nomex) is essential.[3] Wear chemical-

resistant gloves (e.g., neoprene or nitrile).[6]
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Respiratory Protection: Work should be conducted in a certified chemical fume hood.[6] In

case of exposure exceeding the threshold limit value, a NIOSH-approved organic vapor

respirator is necessary.[6]

Footwear: Fully enclosed, chemical-resistant footwear must be worn.

Engineering Controls
Fume Hood: All manipulations must be performed in a certified chemical fume hood with the

sash at the lowest practical working height.[6]

Inert Atmosphere: Handling and transfers should be carried out under an inert atmosphere

(e.g., nitrogen or argon) using a glovebox or Schlenk line techniques.[6]

Fire Safety: A Class D fire extinguisher (for combustible metals) and a container of dry sand

or soda ash must be readily accessible. Do not use water or carbon dioxide fire

extinguishers.[6][11]

Spill Kit: A spill kit containing absorbent materials for reactive organometallics should be

available.

Storage and Handling Procedures
Proper storage and handling are critical to prevent accidents and maintain the integrity of the

trioctylaluminum solution.

Storage
Store in a cool, dry, well-ventilated area designated for flammable and pyrophoric materials.

[5]

Keep containers tightly sealed under an inert gas atmosphere.[6]

Store away from sources of ignition, heat, and incompatible materials such as water,

alcohols, and oxidizing agents.[6][10]

The original manufacturer's container, often a Sure/Seal™ bottle, is recommended for

storage.
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Handling
Only trained personnel experienced in handling pyrophoric reagents should work with

trioctylaluminum.

Never work alone. Ensure a second person is aware of the procedure and is available to

assist in case of an emergency.

Use standard Schlenk line or glovebox techniques for all transfers.

Transfer the solution using a dry, inert gas-purged syringe or cannula.

Ground and bond containers and receiving equipment to prevent static discharge.[9]

Experimental Protocol: Ziegler-Natta Polymerization
of Ethylene (Illustrative)
Trioctylaluminum is commonly used as a cocatalyst with a transition metal compound in

Ziegler-Natta polymerization. The following is an illustrative protocol for the laboratory-scale

polymerization of ethylene.

Disclaimer: This protocol is for illustrative purposes only and should be adapted and optimized

based on specific laboratory conditions and research objectives. A thorough risk assessment

must be conducted before commencing any experiment.

Materials
Trioctylaluminum solution (e.g., 25 wt. % in hexanes)

Titanium(IV) chloride (TiCl₄)

High-purity ethylene gas

Anhydrous, deoxygenated hexane

Anhydrous, deoxygenated methanol

10% Hydrochloric acid solution
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Schlenk flask and other appropriate glassware

Magnetic stirrer and stir bar

Gas inlet and outlet for ethylene

Temperature-controlled oil bath

Procedure
Reactor Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar, a

gas inlet, and a condenser under a positive pressure of argon or nitrogen.

Solvent Addition: Add anhydrous, deoxygenated hexane (e.g., 100 mL) to the flask via

cannula transfer.

Catalyst Preparation:

In a separate, dry Schlenk tube under an inert atmosphere, prepare a dilute solution of

TiCl₄ in hexane.

Carefully add the desired amount of trioctylaluminum solution to the main reaction flask

via syringe, followed by the TiCl₄ solution. The order of addition and the Al/Ti molar ratio

are critical and should be determined based on the specific experimental design. A typical

Al/Ti ratio can range from 10:1 to 100:1.

Polymerization:

Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) using an oil bath.

Introduce a steady stream of ethylene gas into the reaction mixture with vigorous stirring.

Maintain a positive pressure of ethylene throughout the reaction.

The polymerization is typically exothermic, and the reaction temperature should be

carefully monitored and controlled.

Continue the reaction for the desired period (e.g., 1-2 hours). The formation of a white

precipitate (polyethylene) will be observed.
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Quenching and Work-up:

Stop the ethylene flow and cool the reaction mixture to room temperature.

Under an inert atmosphere, slowly and carefully add anhydrous methanol to the reaction

mixture to quench the catalyst. This should be done in an ice bath as the quenching

process is exothermic.

After the initial vigorous reaction subsides, slowly add a 10% solution of hydrochloric acid

to dissolve the catalyst residues.

The polymer can then be isolated by filtration, washed with methanol and water, and dried

under vacuum.

Waste Disposal
All waste containing trioctylaluminum must be treated as hazardous.

Excess trioctylaluminum solution should be quenched by slowly adding it to a stirred,

cooled solution of a less reactive alcohol (e.g., isopropanol) in an inert solvent (e.g., hexane)

under an inert atmosphere.

After the initial quenching, a more reactive alcohol (e.g., methanol) can be slowly added,

followed by the very slow and careful addition of water.

The resulting solution should be neutralized and disposed of in accordance with local, state,

and federal regulations.

Contaminated labware and PPE should be collected in a sealed container and disposed of

as hazardous waste.

Diagrams
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Safe Handling and Storage Workflow for Trioctylaluminum Solution

Preparation

Receiving and Storage

Experimental Procedure

Waste Management

Don Appropriate PPE
(Flame-retardant lab coat, goggles, face shield, gloves)

Ensure Fume Hood is Certified and Functioning

Prepare Inert Atmosphere Setup
(Glovebox or Schlenk Line)

Verify Availability of Class D Fire Extinguisher and Spill Kit

Receive Trioctylaluminum Solution in Manufacturer's Container

Store in a Cool, Dry, Ventilated Area for Pyrophorics

Ensure Container is Tightly Sealed Under Inert Gas and Clearly Labeled

Transfer Solution Using Syringe or Cannula Under Inert Atmosphere

Conduct Reaction in a Suitable, Dry Apparatus

Carefully Quench the Reaction with a Protic Solvent (e.g., Isopropanol)

Quench Excess Reagent in a Controlled Manner

Collect All Contaminated Materials in a Labeled Hazardous Waste Container

Dispose of Waste According to Institutional and Regulatory Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of trioctylaluminum solution.
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Trioctylaluminum Quenching Pathway

Trioctylaluminum
(AlR₃)

Aluminum Alkoxide
(Al(OR)R₂)

  Slow Addition (Exothermic)

Octane

  Byproduct

Isopropanol
(i-PrOH)

Mixed Aluminum Alkoxides
(Al(OR)(OR')R)

  Further Reaction

Methanol
(MeOH)

Aluminum Hydroxide
(Al(OH)₃)

  Vigorous Reaction

Water
(H₂O)

Click to download full resolution via product page

Caption: Chemical pathway for the controlled quenching of trioctylaluminum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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